Cas no 937624-75-4 (3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methylazetidine)

• Product Name: 3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methylazetidine
• CAS No: 937624-75-4
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 1063331
• PubChem ID: 16780295
• Update Time: 2025-10-28

3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidine
• 3-[(5-chloro-2,3-dihydro-1,4-benzodioxin-7-yl)methyl]azetidine
• AKOS000136416
• DTXSID80588376
• FT-0664666
• 937624-75-4
• DB-304322
• 3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methylazetidine

• Inchi： 1S/C12H14ClNO2/c13-10-4-8(3-9-6-14-7-9)5-11-12(10)16-2-1-15-11/h4-5,9,14H,1-3,6-7H2
• InChI Key： VGUDVDDHQADKAH-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(C=1)CC1CNC1)OCCO2

Computed Properties

• Exact Mass: 239.07100
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49000
• LogP: 2.20190

Additional information on 3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methylazetidine

3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methylazetidine (CAS No. 937624-75-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methylazetidine (CAS No. 937624-75-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The presence of the 8-chloro-2,3-dihydro-1,4-benzodioxin moiety further enhances its structural complexity and biological activity.

The molecular formula of 3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methylazetidine is C₁₅H₁₅ClNO₃, and it has a molecular weight of 298.73 g/mol. The compound is characterized by its high chemical stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol. These properties make it an attractive candidate for various biochemical and pharmacological studies.

In recent years, significant advancements have been made in understanding the biological activities of 3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methylazetidine. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a valuable tool in drug discovery and development. For instance, studies have demonstrated its ability to modulate the activity of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents.

The structural uniqueness of 3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methylazetidine has also been explored in the context of its binding interactions with various biological targets. Computational studies using molecular docking and molecular dynamics simulations have provided insights into the specific binding sites and modes of action. These findings have not only enhanced our understanding of the compound's mechanism of action but also guided the design of more potent and selective analogs.

In addition to its potential as a therapeutic agent, 3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methylazetidine has been investigated for its use as a tool compound in biochemical assays. Its ability to selectively interact with specific proteins makes it an excellent probe for studying protein-protein interactions and signaling pathways. This application has broad implications in both basic research and drug development.

The synthesis of 3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methylazetidine has been optimized through various synthetic routes, including palladium-catalyzed cross-coupling reactions and multistep sequences involving functional group manipulations. These synthetic methods have enabled the production of the compound on a larger scale, facilitating its use in both academic and industrial settings.

Clinical trials involving compounds with similar structures have shown promising results in treating various diseases. For example, derivatives of azetidines have been evaluated for their efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique properties of 3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methylazetidine, including its high affinity for specific receptors and low toxicity profile, make it a promising candidate for further clinical investigation.

In conclusion, 3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methylazetidine (CAS No. 937624-75-4) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and biological activities have made it a focus of ongoing research aimed at developing new therapeutic agents. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in both basic research and clinical applications.